Cas no 13980-16-0 (Docosanoic acid,13-hydroxy-)

Docosanoic acid,13-hydroxy- structure
Docosanoic acid,13-hydroxy- structure
Product Name:Docosanoic acid,13-hydroxy-
CAS No:13980-16-0
MF:C22H44O3
MW:356.582967758179
CID:216450
PubChem ID:151842
Update Time:2025-04-19

Docosanoic acid,13-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Docosanoic acid,13-hydroxy-
    • 13-hydroxydocosanoic acid
    • LMFA01050210
    • 13-hydroxy-docosanoic acid
    • DTXSID50930601
    • Docosanoic acid, 13-hydroxy-
    • C03049
    • CHEBI:17314
    • Q27102316
    • 13980-16-0
    • SCHEMBL1882359
    • Inchi: 1S/C22H44O3/c1-2-3-4-5-9-12-15-18-21(23)19-16-13-10-7-6-8-11-14-17-20-22(24)25/h21,23H,2-20H2,1H3,(H,24,25)
    • InChI Key: BYCZEMFWXYCUSJ-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCCCC)CCCCCCCCCCCC(=O)O

Computed Properties

  • Exact Mass: 356.32922
  • Monoisotopic Mass: 356.32904526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 20
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53

Docosanoic acid,13-hydroxy- Related Literature

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